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Compound of Interest

Compound Name: 5'-Chloro-2'-hydroxyacetophenone

Cat. No.: B072141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 5'-Chloro-2'-hydroxyacetophenone, a key intermediate in

pharmaceutical and chemical synthesis. Understanding the stability profile of this compound is

critical for ensuring its integrity, purity, and performance in research and development

applications.

Summary of Physical and Chemical Properties
5'-Chloro-2'-hydroxyacetophenone is a solid, crystalline compound.[1][2][3] Key physical

properties are summarized in the table below, providing a baseline for its handling and storage.

Property Value Reference

Chemical Formula C₈H₇ClO₂ [2]

Molecular Weight 170.59 g/mol [2]

Appearance
White to slightly yellow

crystalline powder or chunks
[2][4]

Melting Point 54-56 °C [4][5]

Boiling Point 126-128 °C at 28 mmHg [4][5]
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Recommended Storage Conditions
Proper storage is paramount to maintain the stability and prevent the degradation of 5'-Chloro-
2'-hydroxyacetophenone. The following table outlines the recommended storage conditions

based on supplier safety data sheets and product information.

Condition Recommendation Source

Temperature

Store in a cool place.[1] For

long-term storage of the

powder, -20°C is

recommended for up to 3

years, and 4°C for up to 2

years.[6]

[1][6]

Environment
Keep in a dry and well-

ventilated place.[1][7][8]
[1][7][8]

Container

Keep container tightly closed.

[1][7][8] Open containers must

be resealed thoroughly and

kept upright to prevent

leakage.[1]

[1][7]

Incompatibilities

Avoid contact with bases, acid

anhydrides, and acid chlorides.

[8][9]

[8][9]

Stability Profile and Potential Degradation
While specific degradation pathways for 5'-Chloro-2'-hydroxyacetophenone are not

extensively documented in publicly available literature, it is known to be stable under normal

conditions.[8][9] Thermal decomposition can lead to the release of irritating gases and vapors,

including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[9]

Based on the degradation pathways of structurally related compounds such as 4-

hydroxyacetophenone, a potential degradation route for 5'-Chloro-2'-hydroxyacetophenone
under certain environmental or microbial conditions could involve oxidation. For instance, the
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degradation of 4-hydroxyacetophenone can proceed via Baeyer-Villiger oxidation to form an

ester, which is then hydrolyzed.[10] It is plausible that 5'-Chloro-2'-hydroxyacetophenone
could undergo similar transformations.

Influencing Factors
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Caption: Hypothetical degradation pathway for 5'-Chloro-2'-hydroxyacetophenone.

General Experimental Protocol for Stability Testing
The following is a generalized protocol for assessing the stability of a solid chemical compound

like 5'-Chloro-2'-hydroxyacetophenone. This protocol should be adapted based on specific

experimental needs and available analytical instrumentation.

Objective: To evaluate the stability of 5'-Chloro-2'-hydroxyacetophenone under various

stress conditions (e.g., heat, humidity, light) over a defined period.

Materials:

5'-Chloro-2'-hydroxyacetophenone (test substance)

Calibrated stability chambers (for controlled temperature and humidity)

Photostability chamber

Appropriate analytical instrumentation (e.g., HPLC, GC, MS, spectrophotometer)
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High-purity solvents and reagents

Inert sample containers

Methodology:

Initial Characterization:

Perform a complete analysis of the initial batch of 5'-Chloro-2'-hydroxyacetophenone to

establish a baseline profile. This should include assays for purity, identification, and

physical appearance.

Sample Preparation:

Aliquot the test substance into inert containers suitable for each stress condition.

Ensure each container is properly labeled with the substance name, batch number,

storage condition, and time point.

Stress Conditions:

Thermal Stability: Store samples at elevated temperatures (e.g., 40°C, 60°C) and a control

sample at the recommended storage temperature (e.g., 4°C).

Humidity Stress: Store samples at a controlled elevated temperature and humidity (e.g.,

40°C/75% RH).

Photostability: Expose samples to a light source according to ICH Q1B guidelines,

alongside a control sample protected from light.

Time Points:

Define specific time points for sample withdrawal and analysis (e.g., 0, 1, 3, 6, and 12

months).

Analysis:

At each time point, withdraw samples from each storage condition.
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Analyze the samples for any changes in physical appearance, purity (using a stability-

indicating method like HPLC), and the formation of degradation products.

Data Evaluation:

Compare the analytical data from the stressed samples to the initial baseline and the

control samples.

Identify and, if possible, characterize any significant degradation products.

Determine the rate of degradation and estimate the shelf-life under the tested conditions.

Start: Initial Sample Characterization

Sample Preparation and Aliquoting

Exposure to Stress Conditions
(Heat, Humidity, Light)

Storage at Defined Conditions

Sample Withdrawal at Time Points

Continue Storage

Analytical Testing
(e.g., HPLC, GC-MS)

Data Evaluation and Comparison

End: Stability Profile Determination
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Caption: General workflow for chemical stability testing.

Handling and Safety Precautions
5'-Chloro-2'-hydroxyacetophenone is classified as an irritant, causing skin and serious eye

irritation, and may cause respiratory irritation.[7][9] Therefore, appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this compound.[2] Work should be conducted in a well-ventilated area or a fume hood.

[2][7] In case of contact, wash the skin with plenty of soap and water, and for eye contact, rinse

cautiously with water for several minutes.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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